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Compound of Interest

Compound Name: GA32

Cat. No.: B12363428 Get Quote

Initial research into "GA32" has revealed multiple distinct biological entities sharing this

nomenclature. To provide accurate and relevant application notes and protocols for measuring

"GA32 activity," it is imperative to first identify the specific molecule of interest.

The term "GA32" is used in scientific literature to refer to several different molecules, each with

unique biological functions and, consequently, distinct methods for activity measurement. The

primary candidates identified are:

Gibberellin A32 (GA32): A type of plant hormone involved in regulating plant growth and

development.

Gene 32 Protein (g32P): A single-stranded DNA binding protein from bacteriophage T4,

essential for DNA replication, recombination, and repair.

Autophagy-related protein 32 (Atg32): A mitochondrial protein in yeast that acts as a receptor

for mitophagy, the selective degradation of mitochondria.

Connexin 32 (Cx32): A protein that forms gap junctions, facilitating direct communication

between adjacent cells. Mutations in the gene encoding Cx32 are linked to Charcot-Marie-

Tooth disease.

The experimental approaches to measure the "activity" of these molecules are fundamentally

different. For instance, assessing the activity of a plant hormone like Gibberellin A32 would

involve bioassays that measure physiological responses in plants. In contrast, measuring the
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activity of the Gene 32 protein would entail biochemical assays to determine its DNA binding

affinity. The activity of Atg32 would be monitored through cellular assays observing

mitochondrial turnover, while Connexin 32 activity would be assessed by measuring

intercellular communication.

To proceed with generating detailed application notes, experimental protocols, and the

requested data visualizations, please specify which of the following molecules is the subject of

your query:

Gibberellin A32 (Plant Hormone)

Gene 32 Protein (DNA Binding Protein)

Atg32 (Mitophagy Receptor)

Connexin 32 (Gap Junction Protein)

Upon receiving this clarification, a comprehensive and tailored response will be developed to

meet the specific needs of researchers, scientists, and drug development professionals

working with the indicated "GA32" molecule.

To cite this document: BenchChem. [Ambiguity in "GA32" Identification: Clarification
Required for Accurate Protocol Development]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12363428#techniques-for-measuring-ga32-
activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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